1-methyl-3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,2-dihydropyrazin-2-one

• IUPAC Name: 1-methyl-3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]pyrazin-2-one
• InChI: InChI=1S/C14H20N4O3/c1-16-7-4-15-12(14(16)20)18-8-9-21-11(10-18)13(19)17-5-2-3-6-17/h4,7,11H,2-3,5-6,8-10H2,1H3
• InChI Key: FQWREPWSFILMBN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N2CCOC(C2)C(=O)N3CCCC3
• Molecular Formula: C14H20N4O3
• Molecular Weight: 292.33 g/mol
• CAS No.: 2640902-24-3

Description

1-methyl-3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,2-dihydropyrazin-2-one is a heterocyclic compound featuring a dihydropyrazinone core fused with a morpholine ring substituted at the 4-position by a pyrrolidine-1-carbonyl group. This structure combines a rigid bicyclic framework with a flexible pyrrolidine-carbonyl side chain, which may confer unique physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,2-dihydropyrazin-2-one typically involves multi-step organic synthesis. One common approach starts with the preparation of the pyrazinone core, followed by the introduction of the morpholine and pyrrolidine groups through nucleophilic substitution reactions. The reaction conditions often involve the use of organic solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine or potassium carbonate to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-methyl-3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,2-dihydropyrazin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions using agents such as sodium borohydride or lithium aluminum hydride can be employed to reduce specific functional groups within the molecule.

Substitution: Nucleophilic substitution reactions can be performed to replace certain groups within the molecule with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate

Reducing agents: Sodium borohydride, lithium aluminum hydride

Catalysts: Triethylamine, potassium carbonate

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alcohol derivatives.

Scientific Research Applications

1-methyl-3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,2-dihydropyrazin-2-one has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-methyl-3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,2-dihydropyrazin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound shares structural similarities with several classes of nitrogen-containing heterocycles, including morpholine- and pyrazinone-based derivatives. Key comparisons include:

Compound	Core Structure	Key Substituents	Biological/Physicochemical Notes
1-methyl-3-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,2-dihydropyrazin-2-one	Dihydropyrazinone + morpholine	Pyrrolidine-1-carbonyl at morpholine 4-position	Hypothesized enhanced binding via H-bonding
3-{[2-(morpholin-4-yl)ethyl]amino}-1,2-dihydropyrazin-2-one (EN300-7760639)	Dihydropyrazinone	Morpholinoethylamino group	Lower steric bulk; reduced lipophilicity
2-(Morpholin-4-yl)-l,7-naphthyridines	Naphthyridine	Morpholine at 2-position	Antiproliferative activity in cancer models
2-((4-bromobenzyl)thio)-5-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-1,3,4-oxadiazole (5g)	1,3,4-Oxadiazole	Trifluoromethyl pyrazole + bromobenzylthio	Fungicidal/herbicidal activity via SDH inhibition

• Substituent Impact : The pyrrolidine-1-carbonyl group in the target compound distinguishes it from simpler morpholine derivatives (e.g., EN300-7760639). This substituent may enhance binding to targets requiring both polar and hydrophobic interactions, as seen in analogous compounds where carbonyl groups are critical for enzyme inhibition .
• Morpholine vs. However, the pyrrolidine-1-carbonyl side chain adds conformational flexibility, which could modulate target engagement .

Physicochemical Properties

• Solubility: The morpholine oxygen and pyrazinone carbonyl may improve aqueous solubility relative to purely aromatic analogs (e.g., naphthyridines in ).